Cas no 21037-81-0 (4-propyl-1H-pyrazole)

• Product name: 4-propyl-1H-pyrazole
• CAS No: 21037-81-0
• MF: C₆H₁₀N₂
• MW: 110.157
• MDL: MFCD19982745
• CID: 1398024
• PubChem ID: 12943708

4-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-propyl-
• LS-05907
• 21037-81-0
• ALBB-017834
• AKOS015959935
• Z1263714332
• EN300-263355
• 4-Propyl-1H-pyrazole
• CHEMBL351768
• SCHEMBL4629685
• 4-propylpyrazole
• BDBM50226189
• MFCD19982745
• 4-propyl-1H-pyrazole

• MDL： MFCD19982745
• Inchi： InChI=1S/C6H10N2/c1-2-3-6-4-7-8-5-6/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： YAXKXMVDJJMGRY-UHFFFAOYSA-N
• SMILES： CCCC1=CNN=C1

Computed Properties

• Exact Mass: 110.0845
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68